Cas no 85464-79-5 (5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one)

5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one is a pyrazolone derivative with potential applications in pharmaceutical and chemical research. Its structure features a phenylpropyl substituent and a methyl group on the pyrazolone ring, contributing to its unique reactivity and stability. This compound may serve as a versatile intermediate in synthetic organic chemistry, particularly for the development of heterocyclic compounds. Its well-defined molecular framework allows for precise modifications, making it valuable for structure-activity relationship studies. The compound’s purity and consistent performance under controlled conditions enhance its utility in laboratory-scale synthesis and exploratory research. Further investigations may explore its pharmacological properties or catalytic potential.
5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one structure
85464-79-5 structure
Product Name:5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one
CAS No:85464-79-5
MF:
MW:
CID:4660573
Update Time:2025-05-20

5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one

5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one Pricemore >>

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5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one Related Literature

Additional information on 5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one

5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one: A Comprehensive Overview

The compound 5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one, identified by the CAS number 85464-79-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazolones, which are known for their versatile applications in drug discovery and development. The structure of this compound is characterized by a pyrazolone ring system with specific substituents that confer unique chemical and biological properties.

The molecular formula of 5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one is C16H19N2O. Its structure includes a pyrazole ring with a ketone group at position 3, a methyl group at position 5, and a 3-phenylpropyl group attached at position 2. These substituents play a crucial role in determining the compound's physical properties, reactivity, and biological activity. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic and pharmacodynamic profiles of pyrazolone derivatives.

The synthesis of 5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one involves a series of well-established organic reactions. The key steps typically include the formation of the pyrazole ring through cyclization reactions, followed by functionalization to introduce the desired substituents. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of pyrazolone derivatives.

In terms of biological activity, 5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one has been studied for its potential as a drug candidate. Preclinical studies have demonstrated its ability to interact with specific molecular targets, suggesting its potential application in treating various diseases. For example, recent research has focused on its anti-inflammatory and antioxidant properties, which could make it a valuable addition to the arsenal of therapeutic agents.

The pharmacokinetic profile of this compound is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for determining its suitability as a drug candidate. Recent studies have employed advanced analytical techniques to characterize these properties, providing valuable insights into its bioavailability and toxicity.

In conclusion, 5-Methyl-2-(3-phenylpropyl)-2,3-dihydro-1H-pyrazol-3-one, with its unique structural features and promising biological activities, continues to be an area of interest for researchers in the field of organic chemistry and pharmacology. As ongoing studies unravel more about its properties and potential applications, this compound holds great promise for contributing to the development of innovative therapeutic agents.

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